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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B117214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physicochemical properties
of tetraethylene glycol (TEG), a compound widely utilized as a solvent and chemical
intermediate. The following sections detail its boiling point, melting point, and density,
supported by experimental methodologies and a workflow diagram for property determination.

Core Physicochemical Data

Tetraethylene glycol is a transparent, colorless, and odorless liquid.[1] It is a low-volatility,
hygroscopic substance miscible with water and many organic solvents.[1][2] The quantitative
data for its primary physical properties are summarized below.
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Property Value Conditions
Boiling Point 314 °C (587.15 K) At 760 mmHg[3]
> 329 °C (> 624 °F) Not specified

327 °C (600.15 K) At 1 atm

Melting/Freezing Point -5.6 °C (267.55 K)

-9.4 °C (263.75 K)

-4 °C (269.15 K)

Density 1.125 g/mL At 25 °C
1.12 g/cm3 At 20 °C

1.126 g/cm3 At 20 °C (68 °F)

1.120 g/cm3 At 25 °C

Experimental Protocols for Property Determination

The following outlines generalized experimental methodologies for determining the boiling
point, melting point, and density of a liquid substance like tetraethylene glycol.

1. Boiling Point Determination (Distillation Method)
The boiling point is determined at atmospheric pressure.

e Apparatus: A standard distillation setup is used, including a round-bottom flask, a condenser,
a thermometer, and a collection flask.

e Procedure:
o The tetraethylene glycol sample is placed in the round-bottom flask with boiling chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o The flask is heated gently.
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o The temperature is recorded when the liquid is boiling, and a steady stream of distillate is
collected. This temperature is the boiling point.

o The atmospheric pressure is recorded, as boiling point is pressure-dependent.
2. Melting Point Determination (Freezing Point Method)
For substances that are liquid at room temperature, the freezing point is determined.

o Apparatus: A cooling bath (e.g., ice-salt mixture), a test tube with the sample, a thermometer,
and a stirring device.

e Procedure:

[e]

The liquid sample of tetraethylene glycol is placed in the test tube.
o The test tube is immersed in the cooling bath.

o The sample is stirred continuously as it cools, and the temperature is recorded at regular
intervals.

o A cooling curve (temperature vs. time) is plotted. The plateau in the curve, where the
temperature remains constant as the substance solidifies, indicates the freezing (melting)
point.

3. Density Determination (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume.
o Apparatus: A pycnometer, an analytical balance, and a constant temperature bath.
e Procedure:
o The empty pycnometer is weighed.

o The pycnometer is filled with the tetraethylene glycol sample and placed in a constant
temperature bath (e.g., 20°C or 25°C) until it reaches thermal equilibrium.
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o The pycnometer is removed from the bath, carefully dried, and weighed again to
determine the mass of the sample.

o The density is calculated by dividing the mass of the tetraethylene glycol by the known
volume of the pycnometer.

Workflow for Physicochemical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
boiling point, melting point, and density of tetraethylene glycol.
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Workflow for Determining Physical Properties of Tetraethylene Glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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